3-cyclohexyl-N-methoxy-N-methylpropanamide

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 3-cyclohexyl-N-methoxy-N-methylpropanamide
• InChI: InChI=1S/C11H21NO2/c1-12(14-2)11(13)9-8-10-6-4-3-5-7-10/h10H,3-9H2,1-2H3
• InChI Key: GHQCLVUTBBPKSO-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCC1CCCCC1)OC

Description

3-cyclohexyl-N-methoxy-N-methylpropanamide is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Cyclohexylpropionic chloride (1.00 g, 5.71 mmol) was dissolved in dichloromethane (10 mL). Under ice-cooled condition, pyridine (0.910 mL, 11.3 mmol) and N,O-dimethylhydroxylamine hydrochloride (840 mg, 8.57 mmol) were added, and the mixture was stirred at room temperature for 2 hours. The reaction mixture was extracted with ethyl acetate after adding a saturated sodium hydrogen carbonate aqueous solution. The organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=90/10→80/20) to give 3-cyclohexyl-N-methoxy-N-methylpropaneamide (1.13 g, yield 99%).